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Compound of Interest

Compound Name: 1-Phenyl-3-buten-1-ol

Cat. No.: B1198909 Get Quote

Essential Safety and Handling Guide for 1-
Phenyl-3-buten-1-ol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Phenyl-3-buten-1-ol (CAS:

936-58-3). Adherence to these protocols is essential for ensuring laboratory safety and

procedural integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Phenyl-3-buten-1-ol is a colorless liquid that presents several health hazards.[1] Intense or

prolonged exposure may cause temporary incapacitation or potential residual injury.[1] It is

classified as harmful if swallowed, and causes skin and serious eye irritation.[2][3] It may also

cause respiratory irritation.[3] Therefore, the use of appropriate Personal Protective Equipment

(PPE) is mandatory.

Required PPE for Handling 1-Phenyl-3-buten-1-ol:
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PPE Category Specification Rationale

Eye & Face Protection
Face shield and chemical

safety glasses.

Must be approved under

government standards like

NIOSH (US) or EN 166 (EU) to

protect against splashes and

vapors.[1]

Hand Protection

Chemically resistant,

impervious gloves (e.g., Nitrile,

Neoprene).

Gloves must be inspected

before use. Use proper glove

removal technique to avoid

skin contact.

Body Protection
Complete chemical-resistant

suit or lab coat.

The type of protective

equipment must be selected

according to the concentration

and amount of the substance

being used.[1]

Respiratory Protection
Use in a well-ventilated area or

fume hood.

If risk assessment indicates, a

full-face respirator with

appropriate cartridges (e.g.,

type ABEK) or a supplied-air

respirator should be used.[1]

Chemical Properties and Safety Data
A summary of key quantitative data for 1-Phenyl-3-buten-1-ol is provided below for quick

reference.
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Property Value

CAS Number 936-58-3[1][4]

Molecular Formula C₁₀H₁₂O[2]

Molecular Weight 148.20 g/mol [2]

Appearance Colorless liquid[1]

Boiling Point 234 °C[1]

Flash Point 102.8 °C (closed cup)[1]

Density 0.992 g/cm³ at 25 °C[1]

Acute Toxicity (Oral, Rat LD50) 2,000 - 4,000 mg/kg[1]

NFPA 704 Rating Health: 2, Fire: 1, Reactivity: 0[1]

Standard Operating Procedure for Handling
The following workflow outlines the necessary steps for safely handling 1-Phenyl-3-buten-1-ol
from preparation to disposal.
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Preparation Handling & Experiment Post-Procedure & Disposal

Emergency Protocol

Review SDS and
Establish Emergency Plan

Don Appropriate PPE:
- Safety Goggles & Face Shield

- Chemical Gloves
- Lab Coat

Prepare Ventilated
Work Area (Fume Hood)

Handle Chemical
- Avoid Inhalation & Contact

- Keep Away from Heat

Secure Container &
Decontaminate Work Area

Doff and Dispose of
Contaminated PPE

Dispose of Waste as
Hazardous Material

Spill or Exposure Event

Provide First Aid
(See Section 4)

Contain Spill with
Inert Absorbent

Click to download full resolution via product page

Figure 1: Standard workflow for handling 1-Phenyl-3-buten-1-ol.

Emergency and First Aid Protocols
Immediate action is required in case of accidental exposure or spills.

General Advice: In any case of exposure, consult a physician and provide them with the

Safety Data Sheet (SDS) for this chemical.[1]

If Inhaled: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek medical attention.[1][3]

Skin Contact: Remove all contaminated clothing at once. Wash the affected skin area

thoroughly with soap and plenty of water.[1][3]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, making sure to

remove contact lenses if present and easy to do so.[1][3] Continue rinsing and consult a
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physician.[1][3]

If Swallowed: Do not induce vomiting. Rinse the mouth with water and never give anything

by mouth to an unconscious person.[1][3] Seek immediate medical attention.[1][3]

Spill and Disposal Plan
Proper containment and disposal are critical to prevent environmental contamination and

further exposure.

Spill Containment:

Ensure adequate ventilation and wear all required PPE.[1]

Prevent the spill from entering drains or waterways.[1]

Absorb the spill using an inert, non-combustible material such as sand, earth, or vermiculite.

[1]

Collect the absorbed material and place it into a suitable, sealed container labeled for

hazardous waste disposal.[1]

Waste Disposal:

This material and its container must be disposed of as hazardous waste.[1]

All disposal practices must be in accordance with federal, state, and local regulations.

Do not mix with other waste streams. Leave the chemical in its original container where

possible.

Contaminated containers should be handled as if they contain the product itself. Arrange for

disposal through a licensed waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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